Cas no 874668-62-9 (6-(Benzyloxy)-1H-indazole)

• Product Name: 6-(Benzyloxy)-1H-indazole
• CAS No: 874668-62-9
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• MDL: MFCD05664005
• CID: 709729
• PubChem ID: 11535911
• Update Time: 2024-10-26

6-(Benzyloxy)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-(Benzyloxy)-1H-indazole
• 1H-Indazole,6-(phenylmethoxy)-
• 6-Benzyloxy 1H-indazole
• 6-Benzyloxy-1H-indazole
• 6-phenylmethoxy-1H-indazole
• 1H-Indazole, 6-(phenylmethoxy)-
• 6-Benzyloxy-1H-indazol
• TRA0002121
• AB22182
• SY029360
• ST2418865
• Y4428
• Z1333873236
• 6-(Phenylmethoxy)-1H-indazole (ACI)
• CS-W003236
• EN300-81036
• DB-076964
• AS-30229
• DTXSID10468197
• AKOS015898264
• J-518041
• Z1227751584
• MFCD05664005
• AC-29464
• 874668-62-9
• SCHEMBL4977897

• MDL： MFCD05664005
• Inchi： 1S/C14H12N2O/c1-2-4-11(5-3-1)10-17-13-7-6-12-9-15-16-14(12)8-13/h1-9H,10H2,(H,15,16)
• InChI Key： PMKBUGNQHOFKQS-UHFFFAOYSA-N
• SMILES： N1NC2C(=CC=C(C=2)OCC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 224.09500
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 37.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 422.4℃ at 760 mmHg
• Flash Point: 152.5±12.0 °C
• Refractive Index: 1.678
• PSA: 37.91000
• LogP: 3.14190
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(Benzyloxy)-1H-indazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)